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Get Quote

Executive Summary
Melibiose (6-O-

-D-galactopyranosyl-D-glucose) is a reducing disaccharide of significant interest in
glycoscience, cryobiology, and drug development.[1][2][3] Distinct from its structural isomer
lactose by the geometry of its glycosidic bond (

-1,6 vs.

-1,4), melibiose exhibits unique solubility, stability, and biological recognition profiles.[1][2] This
guide provides a rigorous examination of its physicochemical properties, analytical
characterization via HPLC-RI, and its emerging utility as a galectin-3 inhibitor and
cryoprotectant.[1][2]

Molecular Architecture & Physicochemical Profile[1]
[2]
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Structural Determinants
Melibiose consists of a D-galactose unit linked to a D-glucose unit via an

-(1$\rightarrow$6) glycosidic bond.[1][2][4][5] Unlike sucrose (non-reducing), melibiose
possesses a free anomeric carbon on the glucose moiety, classifying it as a reducing sugar.[2]
This structural feature dictates its mutarotation in solution and its susceptibility to Maillard
browning.[1]

Linkage:

-D-Galp-(1$\rightarrow$6)-D-Glcp[1][2][3][5][6]

Stereochemistry: The

-1,6 linkage confers greater rotational freedom compared to the rigid

-1,4 linkage of lactose, influencing its hydration shell and viscosity.[1][2]

Quantitative Physicochemical Data
The following parameters are critical for formulation and synthesis.
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Property Value / Characteristic Context for Application

CAS Registry 585-99-9
Standard identifier.[1][2][3][4]

[5][7]

Molecular Weight 342.30 g/mol

Identical to lactose/sucrose;

distinct mass spec

fragmentation.[1][2][3]

Melting Point

84–85°C (Dihydrate)~170–

182°C (Anhydrous, decomp.)

[2]

Low MP of dihydrate requires

careful drying protocols to

avoid fusion.

Solubility (Water) High (>500 mg/mL)

Excellent for high-

concentration parenteral

formulations.[1][2]

Solubility (Ethanol) Slightly soluble
Useful for antisolvent

crystallization purification.[2]

Specific Rotation
+111.7°

+129.5° (Equilibrium)

Exhibits mutarotation;

measurement must wait for

equilibrium (~24h or

catalyzed).[2]

pKa
~12.45 (Hydroxyl

deprotonation)

Stable at physiological pH;

ionizes at high pH.[2]

Hygroscopicity Moderate to High

Requires storage in desiccated

environments to prevent

caking.

Chemical Reactivity & Stability Mechanisms[2]
Hydrolysis Kinetics
Melibiose is resistant to

-galactosidases (lactase) but is specifically hydrolyzed by

-galactosidase (melibiase) and strong acids.[1][2]
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Acid Hydrolysis: The

-1,6 bond is thermodynamically more stable than the

-1,4 bond found in maltose.[1][2] Hydrolysis requires elevated temperatures (>90°C) and low
pH (<1.[2]0) to achieve rates comparable to sucrose inversion.

Enzymatic Specificity: Used to differentiate yeast strains; Saccharomyces cerevisiae (ale

yeast) lacks the MEL1 gene and cannot ferment melibiose, whereas Saccharomyces

pastorianus (lager yeast) can.[2]

Visualization: Hydrolysis Pathway
The following diagram illustrates the enzymatic cleavage and the resulting monosaccharides.

Melibiose
(C12H22O11)

Enzyme: α-Galactosidase
(MEL1)

Reagent: 1M HCl
(Heat)

D-Galactose
Cleavage of
α-1,6 bond

D-Glucose

Non-specific
hydrolysis

Click to download full resolution via product page

Caption: Enzymatic and chemical hydrolysis pathways of melibiose yielding constitutive

monosaccharides.

Biological Applications: Drug Development &
Cryopreservation[1][2]
Galectin-3 Inhibition
Melibiose serves as a foundational scaffold for designing Galectin-3 (Gal-3) inhibitors.[1][2]

Gal-3 is a carbohydrate-binding protein overexpressed in fibrosis and cancer metastasis.[1][2]

Mechanism: The galactose moiety of melibiose binds to the Carbohydrate Recognition

Domain (CRD) of Gal-3.[2]
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Therapeutic Relevance: While native melibiose has moderate affinity, it blocks Gal-3

mediated T-cell apoptosis and tumor cell adhesion, making it a vital lead compound for

fragment-based drug design.[1][2]

Cryoprotection
Melibiose acts as a non-penetrating cryoprotectant.[1]

Glass Formation: It promotes vitrification, preventing ice crystal formation that damages cell

membranes.

Water Replacement Hypothesis: Melibiose hydrogen bonds with membrane phospholipids

during dehydration, maintaining bilayer structural integrity in the absence of water.

Visualization: Galectin-3 Inhibition Mechanism[1][2]
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Caption: Melibiose competitively binds Galectin-3, preventing immune suppression (T-cell

apoptosis).[1][2][5]

Analytical Characterization Protocol (HPLC-RI)[1][2]
Objective: Quantify melibiose purity and separate it from potential hydrolysis products

(glucose/galactose) or isomers (lactose).[2]

Methodological Principles
Since melibiose lacks a strong UV chromophore, Refractive Index (RI) detection is mandatory.

[2] Amino-based or Amide-based columns are preferred over C18 for retaining polar

saccharides.[1][2]

Detailed Protocol
Instrumentation: HPLC system (e.g., Waters Alliance or Agilent 1260) with a thermostatted RI

detector.

Column: XBridge BEH Amide (4.6 x 150 mm, 2.5 µm) or equivalent amino-bonded silica.[1]

[2]

Mobile Phase: Acetonitrile : Water (75 : 25 v/v) with 0.1%

(to prevent anomer splitting).[2]

Note: Isocratic elution is required for RI stability.

Conditions:

Flow Rate: 1.0 mL/min.

Column Temp: 35°C.

Detector Temp: 35°C (Must match column to minimize noise).

Sample Prep: Dissolve 10 mg Melibiose in 10 mL Mobile Phase (1 mg/mL). Filter through

0.22 µm PTFE filter.[1]
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Validation:

Retention Time (approx): Fructose < Glucose < Galactose < Sucrose < Melibiose <

Lactose.[1][2]

Resolution (

): Ensure

between Melibiose and Lactose.[1]

Visualization: Analytical Workflow
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Caption: Step-by-step HPLC-RI workflow for the quantification of melibiose.

Experimental Protocol: Enzymatic Hydrolysis Assay
Purpose: To verify the identity of melibiose or the activity of

-galactosidase.
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Reagent Preparation:

Substrate Solution: 50 mM Melibiose in 50 mM Sodium Phosphate buffer (pH 6.5).

Enzyme:

-Galactosidase (e.g., from Green Coffee Bean or Aspergillus), diluted to 1 U/mL.[1][2]

Reaction:

Mix 500 µL Substrate + 50 µL Enzyme.

Incubate at 37°C for 30 minutes.

Termination:

Heat block at 95°C for 5 minutes to denature the enzyme.

Detection (TLC or HPLC):

TLC:[1][2][8] Spot on Silica Gel 60.[1] Solvent: n-Butanol:Acetic Acid:Water (2:1:1).[1][2]

Visualize with sulfuric acid/heat.

Result: Disappearance of Melibiose spot (

) and appearance of Glucose/Galactose spots (

).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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